Cas no 1378255-35-6 (4-Bromo-5,8-difluoroquinoline-3-carboxylic acid)

4-Bromo-5,8-difluoroquinoline-3-carboxylic acid is a fluorinated quinoline derivative with a bromo-substituent at the 4-position, enhancing its reactivity for further functionalization. The presence of fluorine atoms at the 5- and 8-positions improves metabolic stability and binding affinity in medicinal chemistry applications. The carboxylic acid group at the 3-position allows for versatile derivatization, making it a valuable intermediate in pharmaceutical synthesis, particularly for antimicrobial and anticancer agents. Its well-defined structure and high purity ensure consistent performance in cross-coupling reactions and other transformations. This compound is particularly useful in the development of bioactive molecules due to its balanced electronic and steric properties.
4-Bromo-5,8-difluoroquinoline-3-carboxylic acid structure
1378255-35-6 structure
Product Name:4-Bromo-5,8-difluoroquinoline-3-carboxylic acid
CAS No:1378255-35-6
MF:C10H4BrF2NO2
MW:288.045068740845
CID:5060280
Update Time:2025-10-29

4-Bromo-5,8-difluoroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5,8-difluoroquinoline-3-carboxylic acid
    • 4-Bromo-5,8-difluoro-quinoline-3-carboxylic acid
    • Inchi: 1S/C10H4BrF2NO2/c11-8-4(10(15)16)3-14-9-6(13)2-1-5(12)7(8)9/h1-3H,(H,15,16)
    • InChI Key: XLWSQODJEFKLPT-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)O)=CN=C2C(=CC=C(C2=1)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 292
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.2

4-Bromo-5,8-difluoroquinoline-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM261726-1g
4-Bromo-5,8-difluoroquinoline-3-carboxylic acid
1378255-35-6 97%
1g
$561 2021-08-18
Chemenu
CM261726-5g
4-Bromo-5,8-difluoroquinoline-3-carboxylic acid
1378255-35-6 97%
5g
$1346 2021-08-18
Chemenu
CM261726-10g
4-Bromo-5,8-difluoroquinoline-3-carboxylic acid
1378255-35-6 97%
10g
$1772 2021-08-18
Chemenu
CM261726-1g
4-Bromo-5,8-difluoroquinoline-3-carboxylic acid
1378255-35-6 97%
1g
$594 2022-06-13

Additional information on 4-Bromo-5,8-difluoroquinoline-3-carboxylic acid

Research Briefing on 4-Bromo-5,8-difluoroquinoline-3-carboxylic acid (CAS: 1378255-35-6) in Chemical Biology and Pharmaceutical Applications

4-Bromo-5,8-difluoroquinoline-3-carboxylic acid (CAS: 1378255-35-6) is a fluorinated quinoline derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel antimicrobial and anticancer agents. The presence of both bromine and fluorine substituents on the quinoline scaffold enhances its utility in cross-coupling reactions and modulates its biological activity, making it a valuable building block in medicinal chemistry.

Recent studies have explored the use of 4-Bromo-5,8-difluoroquinoline-3-carboxylic acid in the design of kinase inhibitors, leveraging its ability to interact with ATP-binding sites. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its incorporation into selective inhibitors targeting fibroblast growth factor receptors (FGFRs), which are implicated in various cancers. The compound's carboxylic acid moiety allows for further derivatization, enabling the attachment of pharmacophores that enhance target specificity and pharmacokinetic properties.

In antimicrobial research, this quinoline derivative has shown promise as a precursor for developing next-generation fluoroquinolone antibiotics. Researchers have utilized its reactive bromine substituent for palladium-catalyzed coupling reactions to create analogs with improved activity against drug-resistant bacterial strains. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported derivatives exhibiting potent inhibition of DNA gyrase in methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the low micromolar range.

The compound's mechanism of action appears to involve multiple pathways, including intercalation with nucleic acids and interference with essential enzymatic processes. Structural-activity relationship (SAR) studies have revealed that the difluoro substitution pattern at positions 5 and 8 significantly influences both the compound's reactivity in synthetic transformations and its biological activity. Computational docking studies suggest that these fluorine atoms participate in critical hydrogen bonding interactions with target proteins.

From a synthetic chemistry perspective, 4-Bromo-5,8-difluoroquinoline-3-carboxylic acid offers several advantages. Its crystalline nature facilitates purification, and the bromine atom serves as an excellent handle for further functionalization through modern cross-coupling methodologies. Recent advances in continuous flow chemistry have enabled more efficient large-scale production of this intermediate, addressing previous challenges associated with batch processing of halogenated quinolines.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Its ability to chelate metal ions while maintaining biological activity has prompted investigations into radiopharmaceutical applications, particularly in the development of fluorine-18 labeled tracers for positron emission tomography (PET) imaging. Preliminary results suggest that derivatives of this scaffold may serve as effective imaging probes for tumor detection.

In conclusion, 4-Bromo-5,8-difluoroquinoline-3-carboxylic acid represents a multifaceted tool in contemporary drug discovery. Its unique combination of chemical reactivity and biological activity continues to inspire innovative applications across therapeutic areas. Future research directions likely include optimization of its physicochemical properties for improved bioavailability and exploration of its potential in combination therapies against multidrug-resistant pathogens and aggressive cancers.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.